Cas no 3815-09-6 (Cyclopropane, 2-bromo-1,1-dimethyl-)

• Product Name: Cyclopropane, 2-bromo-1,1-dimethyl-
• CAS No: 3815-09-6
• MF: C₅H₉Br
• MW: 149.028960943222
• MDL: MFCD20621190
• CID: 1488230
• PubChem ID: 12542071
• Update Time: 2025-10-13

Cyclopropane, 2-bromo-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 2-bromo-1,1-dimethyl-
• AS-54161
• P17575
• SCHEMBL2413574
• MFCD20621190
• 2-bromo-1,1-dimethylcyclopropane
• 2-bromo-1,1-dimethyl-cyclopropane
• 2,2-dimethylcyclopropyl bromide
• DTXSID00501885
• AKOS037644652
• CS-0183957
• 3815-09-6
• PB42696
• EN300-703130

• MDL： MFCD20621190
• Inchi： 1S/C5H9Br/c1-5(2)3-4(5)6/h4H,3H2,1-2H3
• InChI Key： JFZZKSOCMDLXPF-UHFFFAOYSA-N
• SMILES： BrC1CC1(C)C

Computed Properties

• Exact Mass: 147.98876g/mol
• Monoisotopic Mass: 147.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 66.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0Ų

Additional information on Cyclopropane, 2-bromo-1,1-dimethyl-

Introduction to 2-Bromo-1,1-Dimethylcyclopropane (CAS No. 3815-09-6)

2-Bromo-1,1-dimethylcyclopropane (CAS No. 3815-09-6) is a cyclic organic compound belonging to the cyclopropane family. This compound is characterized by its unique three-membered ring structure, which imparts it with distinct chemical and physical properties. The molecule consists of a cyclopropane ring with two methyl groups attached to one carbon atom and a bromine atom attached to the adjacent carbon. This structure makes it a valuable compound in various chemical reactions and applications.

The cyclopropane ring system is known for its high ring strain due to the 60-degree bond angles, which are far from the ideal tetrahedral angle of 109.5 degrees. This strain makes cyclopropane derivatives highly reactive and versatile in organic synthesis. The presence of the bromine atom in 2-bromo-1,1-dimethylcyclopropane further enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the role of 2-bromo-1,1-dimethylcyclopropane in various chemical transformations. For instance, researchers have explored its use in [2+2] cycloaddition reactions, where the strained cyclopropane ring facilitates the formation of new bonds with dienes or other unsaturated compounds. This has opened up new avenues for the synthesis of polycyclic compounds with potential applications in pharmaceuticals and materials science.

Another area of interest is the use of 2-bromo-1,1-dimethylcyclopropane in radical chemistry. The bromine atom acts as a good leaving group, enabling the formation of radicals under specific conditions. These radicals can participate in various chain reactions, leading to the formation of functionalized products. Recent advancements in controlled radical polymerization techniques have further expanded the utility of this compound in polymer synthesis.

The synthesis of 2-bromo-1,1-dimethylcyclopropane typically involves alkylation or substitution reactions starting from simpler precursors such as propene or other cyclopropane derivatives. Modern synthetic methods often employ transition metal catalysts to enhance reaction efficiency and selectivity. These methods are continuously being optimized to meet the demands of large-scale production and industrial applications.

In terms of physical properties, 2-bromo-1,1-dimethylcyclopropane is a colorless liquid with a boiling point around 70°C at standard pressure. Its density is slightly higher than water due to the presence of bromine atoms. The compound is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and diethyl ether.

From an environmental perspective, understanding the fate and transport of 2-bromo-1,1-dimethylcyclopropane in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have shown that this compound undergoes rapid degradation under UV light and enzymatic action, reducing its persistence in the environment.

In conclusion, 2-bromo-1,1-dimethylcyclopropane (CAS No. 3815-09-6) is a versatile compound with significant potential in organic synthesis and materials science. Its unique reactivity and structural features continue to drive innovative research across various disciplines. As our understanding of its properties deepens, new applications are expected to emerge, further solidifying its importance in modern chemistry.